![molecular formula C7H11NO3 B1294038 1-Methyl-6-oxopiperidine-3-carboxylic acid CAS No. 22540-51-8](/img/structure/B1294038.png)
1-Methyl-6-oxopiperidine-3-carboxylic acid
Overview
Description
1-Methyl-6-oxopiperidine-3-carboxylic acid, also known as MOPC, is a carboxylic acid derived from the amino acid lysine. It has been used in a variety of scientific applications, including as a reagent in organic synthesis, as a ligand in protein purification, and as a building block in drug discovery. It is a versatile compound that has been employed in a variety of biochemical and physiological studies.
Scientific Research Applications
Penicillin Biosynthesis
1-Methyl-6-oxopiperidine-3-carboxylic acid, a cyclic α-aminoadipic acid derivative, has been identified in the fermentation process of Penicillium chrysogenum PQ-96, which is involved in penicillin G biosynthesis. This compound accumulates in concentrations ranging from 0.36 mg/ml to 2.41 mg/ml during the biosynthesis process of penicillin G (Kurz↦kowski et al., 1990). Furthermore, it has been found to reverse the l-lysine inhibition of penicillin G production by Penicillium chrysogenum PQ-96, suggesting a potential regulatory role in antibiotic synthesis (Kurz↦kowski et al., 1990).
Synthesis of Bioactive Compounds
The compound plays a role in the synthesis of certain bioactive molecules. One example is the synthesis and stereochemistry studies of 3-Azabicyclo[3.3.1]nonane derivatives, where methyl (ethyl) 1-benzyl-4-oxopiperidine-3-carboxylates react with various compounds to form substituted products (Vafina et al., 2003). Additionally, a novel C2-symmetric 2,6-diallylpiperidine carboxylic acid methyl ester has been synthesized, which serves as a chiral building block for the synthesis of piperidine-related alkaloids (Takahata et al., 2006).
Enantioselective Synthesis
This compound has also been involved in enantioselective synthesis processes. For example, an asymmetric benzylation of methyl 4-oxo-3-piperidinecarboxylate was investigated, leading to the synthesis of chiral 3-benzylpiperidine derivatives (Wang et al., 2018). This demonstrates its utility in the production of biologically active compounds with specific chiral configurations.
Safety and Hazards
“1-Methyl-6-oxopiperidine-3-carboxylic acid” is classified as an irritant . The safety information includes several precautionary statements such as avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, wearing protective gloves/protective clothing/eye protection/face protection, and others .
properties
IUPAC Name |
1-methyl-6-oxopiperidine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO3/c1-8-4-5(7(10)11)2-3-6(8)9/h5H,2-4H2,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMLCUICPLLRLEU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC(CCC1=O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90649467 | |
Record name | 1-Methyl-6-oxopiperidine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90649467 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
22540-51-8 | |
Record name | 1-Methyl-6-oxopiperidine-3-carboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=22540-51-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Methyl-6-oxopiperidine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90649467 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-methyl-6-oxopiperidine-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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